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Compound of Interest

Compound Name: Digeranyl Bisphosphonate

Cat. No.: B15614535

An In-Depth Technical Guide to Digeranyl Bisphosphonate (DGBP)

Abstract

Digeranyl Bisphosphonate (DGBP) is a potent and specific inhibitor of geranylgeranyl
pyrophosphate synthase (GGPPS), a key enzyme in the isoprenoid biosynthesis pathway. By
selectively blocking the production of geranylgeranyl pyrophosphate (GGPP), DGBP prevents
the post-translational prenylation of small GTPases such as Rac1l, thereby modulating critical
cellular processes including cytoskeletal organization, cell signaling, and inflammatory
responses. This guide provides a comprehensive overview of the chemical properties,
mechanism of action, and experimental applications of DGBP, tailored for researchers and
professionals in drug development.

Chemical and Physical Properties

Digeranyl Bisphosphonate is an isoprenoid-containing bisphosphonate. Unlike nitrogenous
bisphosphonates that primarily target farnesyl pyrophosphate synthase (FPPS), DGBP is
designed for specific inhibition of GGPPS.[1][2][3] Key quantitative data for DGBP are
summarized below.
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Property Value (Free Acid) Value (Tetrasodium Salt)
CAS Number 878190-51-3[4][5] 878143-03-4[2][3][6]
Molecular Formula C21H3806P2[1] C21H34NasOsP2[2][3][6]
Molecular Weight 448.5 g/mol [1] ~536.4 g/mol [2][7]

ICs0 (vs. GGPPS) ~200 nM[1] Not Applicable

Mechanism of Action

DGBP exerts its biological effects by targeting a critical step in the mevalonate (or isoprenoid
biosynthesis) pathway.[6][8]

e Enzyme Inhibition: DGBP is a potent inhibitor of geranylgeranyl pyrophosphate synthase
(GGPPS).[2][3][7] This enzyme catalyzes the synthesis of the 20-carbon isoprenoid GGPP
from the 15-carbon farnesyl pyrophosphate (FPP) and isopentenyl pyrophosphate (IPP).[9]

» Depletion of GGPP: By inhibiting GGPPS, DGBP leads to a significant depletion of the
intracellular pool of GGPP.[1][2] This action is specific, as DGBP does not substantially
inhibit FPPS, the enzyme responsible for producing FPP.[1][2][3]

« Inhibition of Protein Prenylation: GGPP is essential for a post-translational modification
called geranylgeranylation, where the geranylgeranyl moiety is attached to the C-terminus of
specific proteins, notably small GTPases of the Rho superfamily (e.g., Racl, RhoA).[10] This
lipid modification is critical for anchoring these proteins to cell membranes, a prerequisite for
their biological activity.

 Disruption of Downstream Signaling: By preventing the geranylgeranylation of proteins like
Racl, DGBP effectively inhibits their signaling functions.[7] Non-prenylated Racl cannot
localize to the membrane or participate in downstream signaling cascades that regulate the
actin cytoskeleton, cell migration, and the production of reactive oxygen species (ROS).[7]
[11][12]

Signaling Pathway Inhibition by DGBP
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The following diagram illustrates the position of GGPPS in the isoprenoid pathway and the
inhibitory action of DGBP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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